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Abstract
N1-Methoxymethyl picrinine, an indole alkaloid, has been identified as a constituent of the

leaves of Alstonia scholaris. This technical guide provides a comprehensive overview of the

available information surrounding its discovery and isolation. While the primary literature

detailing the initial isolation and full characterization remains largely inaccessible, this

document collates the existing data, including its physicochemical properties and the general

methodologies for isolating similar alkaloids. This guide also presents data for the parent

compound, picrinine, to offer a comparative context and highlights the need for further research

to fully elucidate the biological activity and therapeutic potential of N1-Methoxymethyl
picrinine.

Introduction
N1-Methoxymethyl picrinine is a derivative of picrinine, an akuammiline alkaloid found in the

leaves of Alstonia scholaris[1]. This plant has a history of use in traditional medicine, prompting

scientific investigation into its chemical constituents. The addition of a methoxymethyl group at

the N1 position of the indole nucleus distinguishes this compound from its more well-known

parent, picrinine. The structural modification may influence its biological activity, making it a

compound of interest for further pharmacological investigation.
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Physicochemical Properties
Based on available data, the fundamental properties of N1-Methoxymethyl picrinine are

summarized below.

Property Value Source

Chemical Name N1-Methoxymethyl picrinine MedChemExpress

CAS Number 1158845-78-3 [1]

Molecular Formula C22H26N2O4 BioCrick

Molecular Weight 382.45 g/mol BioCrick

Source Leaves of Alstonia scholaris [1][2]

Discovery and Isolation
N1-Methoxymethyl picrinine was first reported as a natural product isolated from the leaves

of Alstonia scholaris in a 2009 publication by Wang et al.[2]. The study, titled "Two new 2,3-

secofernane triterpenoids and an indole alkaloid from the leaves of Alstonia scholaris,"

describes its isolation from a hydro-alcoholic extract of the plant material[2].

General Experimental Protocol for Alkaloid Isolation
from Alstonia scholaris
While the specific, detailed experimental protocol for the isolation of N1-Methoxymethyl
picrinine from the original publication could not be accessed, a general workflow for the

isolation of alkaloids from plant sources is presented below. This process typically involves

extraction, acid-base partitioning, and chromatographic separation.
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(e.g., Dichloromethane)
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Chromatographic Separation
(e.g., Silica Gel Column)
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Further Purification
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Isolated N1-Methoxymethyl picrinine
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General workflow for alkaloid isolation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15587898?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Characterization
The structure of N1-Methoxymethyl picrinine was established using mass spectrometry (MS)

and nuclear magnetic resonance (NMR) spectroscopy, as reported in the 2009 publication by

Wang et al.[3].

Spectroscopic Data
Detailed 1H and 13C NMR data and high-resolution mass spectrometry (HRMS) data from the

primary literature are not publicly available at this time. For reference, the parent compound,

picrinine, has been extensively studied, and its spectroscopic data are well-documented.

Note: The following table presents data for picrinine, not N1-Methoxymethyl picrinine, and is

provided for comparative purposes only.
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Picrinine
1H NMR (CDCl3, 400 MHz)
δ (ppm)

13C NMR (CDCl3, 100 MHz)
δ (ppm)

Position Chemical Shift Chemical Shift

1 - 140.2

2 - 103.2

3 4.15 (s) 68.9

5 3.68 (dd, J=11.2, 4.8 Hz) 53.1

6 2.15 (m), 1.85 (m) 33.5

7 - 129.5

8 7.28 (d, J=7.6 Hz) 124.3

9 7.05 (t, J=7.6 Hz) 122.8

10 7.18 (t, J=7.6 Hz) 128.4

11 6.80 (d, J=7.6 Hz) 109.8

12 - 151.8

13 - 88.1

14
2.65 (d, J=14.0 Hz), 2.35 (d,

J=14.0 Hz)
40.1

15 2.85 (m) 50.2

16 5.95 (s) 96.4

18 1.80 (s) 21.2

19 - 78.2

20 4.95 (q, J=6.8 Hz) 70.1

21 1.55 (d, J=6.8 Hz) 18.9

OMe 3.85 (s) 55.4
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Data adapted from publicly available sources for picrinine.

Biological Activity
To date, there are no specific pharmacological studies published on N1-Methoxymethyl
picrinine. The biological activity of the parent compound, picrinine, has been reported to

exhibit anti-inflammatory properties through the inhibition of the 5-lipoxygenase enzyme[4]. It is

plausible that N1-Methoxymethyl picrinine may exhibit similar or distinct biological activities,

warranting further investigation.

Signaling Pathways
There is currently no information available in the scientific literature regarding the specific

signaling pathways modulated by N1-Methoxymethyl picrinine.

Conclusion and Future Directions
N1-Methoxymethyl picrinine is a naturally occurring indole alkaloid isolated from Alstonia

scholaris. While its discovery and basic physicochemical properties have been documented, a

significant gap in knowledge exists regarding its detailed isolation protocol, comprehensive

spectroscopic characterization, and biological activity. The lack of accessible primary literature

hinders a complete understanding of this compound.

Future research should focus on the following:

Re-isolation and Full Characterization: A detailed protocol for the isolation of N1-
Methoxymethyl picrinine should be established, and its structure should be unequivocally

confirmed using modern spectroscopic techniques (1D and 2D NMR, HRMS).

Pharmacological Screening: The biological activities of N1-Methoxymethyl picrinine should

be systematically investigated. Screening assays for cytotoxic, anti-inflammatory,

antimicrobial, and other relevant activities are crucial to uncover its therapeutic potential.

Mechanism of Action Studies: Should any significant biological activity be identified, further

studies to elucidate the underlying mechanism of action and identify the molecular targets

and signaling pathways involved will be necessary.
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The synthesis of N1-Methoxymethyl picrinine would also provide a renewable source for

extensive biological evaluation and the development of structure-activity relationships. The

information presented in this guide serves as a foundation for researchers to pursue these

critical next steps in the exploration of N1-Methoxymethyl picrinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-body
https://www.benchchem.com/product/b15587898?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/NaturalProducts/alstonia-scholaris-l-r-br.html
https://www.researchgate.net/publication/257707508_Picrinine-type_Alkaloids_from_the_Leaves_of_Alstonia_scholaris
https://www.biocrick.com/N1-Methoxymethyl-picrinine-BCN6038.html
https://www.biocrick.com/N1-Methoxymethyl-picrinine-BCN6038.html
https://www.researchgate.net/publication/260561815
https://www.benchchem.com/product/b15587898#discovery-and-isolation-of-n1-methoxymethyl-picrinine
https://www.benchchem.com/product/b15587898#discovery-and-isolation-of-n1-methoxymethyl-picrinine
https://www.benchchem.com/product/b15587898#discovery-and-isolation-of-n1-methoxymethyl-picrinine
https://www.benchchem.com/product/b15587898#discovery-and-isolation-of-n1-methoxymethyl-picrinine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15587898?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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